1,2,3-Trichloro-5-trifluoromethanesulfonyl-benzene

Description

1,2,3-Trichloro-5-(trifluoromethyl)benzene is a chemical compound with the formula C7H2Cl3F3 . Several sources provide identifiers and computed descriptors, including its IUPAC name, InChI, InChIKey, SMILES string, and molecular formula . It is related to other chemical compounds, such as 1,2,3-Trichloro-5-(trichloromethyl)benzene (C7H2Cl6) and 1,2,3-Trichloro-5-methylbenzene .

Related compounds include 1,2,3-trichlorobenzene, an organochlorine compound with the chemical formula C6H3Cl3 . It exists as one of three isomers of trichlorobenzene, with the others being 1,2,4-trichlorobenzene and 1,3,5-trichlorobenzene . 1,2,3-Trichlorobenzene can be synthesized through dehydrohalogenation of hexachlorocyclohexane and is also produced in small amounts during the chlorination of benzene using iron(III) chloride as a catalyst . It has various applications, including use as a herbicide, a solvent for high-melting products, and a coolant in electrical installations and glass tempering .

Another similar compound is 1,3,5-tris(trifluoromethyl)benzene, which has the formula C9H3F9 . It has been explored for its properties as a nonanesthetic and its convulsant effects . It can serve as a starting material in the synthesis of 2,4,6-tris(trifluoromethyl)benzoic acid .

• CAS No.: 104614-75-7
• Product Name: 1,2,3-Trichloro-5-trifluoromethanesulfonyl-benzene
• Molecular Formula: C7H2Cl3F3O2S
• Molecular Weight: 313.5 g/mol
• IUPAC Name: 1,2,3-trichloro-5-(trifluoromethylsulfonyl)benzene
• Standard InChI: InChI=1S/C7H2Cl3F3O2S/c8-4-1-3(2-5(9)6(4)10)16(14,15)7(11,12)13/h1-2H
• Standard InChIKey: XHOUWSNOXLVTSB-UHFFFAOYSA-N
• SMILES: C1=C(C=C(C(=C1Cl)Cl)Cl)S(=O)(=O)C(F)(F)F
• Canonical SMILES: C1=C(C=C(C(=C1Cl)Cl)Cl)S(=O)(=O)C(F)(F)F
• PubChem Compound: 13650084
• Last Modified: Sep 13 2023